Cas no 1261956-79-9 (2-Chloro-4-(3,4-difluorophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(3,4-difluorophenyl)benzoic acid
• CAS No: 1261956-79-9
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18319972
• CID: 1039208
• PubChem ID: 53225886
• Update Time: 2025-11-02

2-Chloro-4-(3,4-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3',4'-difluoro-[1,1'-biphenyl]-4-carboxylic acid
• 2-chloro-4-(3,4-difluorophenyl)benzoic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3',4'-difluoro-
• MFCD18319972
• 1261956-79-9
• 3-Chloro-3',4'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• C13H7ClF2O2
• 3-Chloro-3',4'-difluoro-[1,1'-biphenyl]-4-carboxylicacid
• A889540
• CS-0209397
• DTXSID60689618
• BS-20288
• 2-Chloro-4-(3,4-difluorophenyl)benzoic acid

• MDL： MFCD18319972
• Inchi： 1S/C13H7ClF2O2/c14-10-5-7(1-3-9(10)13(17)18)8-2-4-11(15)12(16)6-8/h1-6H,(H,17,18)
• InChI Key： SPJCVBACFLZVGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 268.01000
• Monoisotopic Mass: 268.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.98340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-4-(3,4-difluorophenyl)benzoic acid

Comprehensive Guide to 2-Chloro-4-(3,4-difluorophenyl)benzoic acid (CAS No. 1261956-79-9): Properties, Applications, and Market Insights

2-Chloro-4-(3,4-difluorophenyl)benzoic acid (CAS No. 1261956-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique molecular structure, combining a chloro-substituted benzene ring with a difluorophenyl group, making it a valuable intermediate in synthetic chemistry. Its CAS number 1261956-79-9 ensures precise identification in global chemical databases, while its systematic name highlights its structural complexity.

The compound's chemical properties include a molecular weight of 268.64 g/mol and a purity typically exceeding 98%, as confirmed by HPLC analysis. Researchers value 2-Chloro-4-(3,4-difluorophenyl)benzoic acid for its excellent solubility in common organic solvents like DMSO and methanol, which facilitates its use in various chemical synthesis applications. Recent studies have explored its potential as a building block for pharmaceutical intermediates, particularly in developing novel non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents.

In the pharmaceutical industry, CAS 1261956-79-9 has shown promise in the development of targeted therapies. Its structural motifs are being investigated for their ability to modulate specific enzyme inhibition pathways, with particular interest in COX-2 inhibitors and kinase modulators. The difluorophenyl moiety enhances metabolic stability, while the chloro substituent influences electronic properties, making this compound a fascinating subject for structure-activity relationship (SAR) studies.

The agrochemical sector has also recognized the potential of 2-Chloro-4-(3,4-difluorophenyl)benzoic acid as a precursor for crop protection agents. Its structural features contribute to the development of herbicides and fungicides with improved efficacy and environmental profiles. Researchers are particularly interested in how the fluorine atoms influence binding affinity to biological targets, potentially leading to more sustainable agricultural chemicals with lower application rates.

From a market perspective, the demand for CAS 1261956-79-9 has been steadily increasing, driven by growing R&D activities in precision medicine and green chemistry. The compound's price reflects its high purity and specialized nature, typically ranging between $500-$800 per gram from major chemical suppliers. Several contract research organizations (CROs) have included this molecule in their catalogues, offering custom synthesis and analytical services to support drug discovery programs.

Recent advancements in flow chemistry and continuous manufacturing have improved the synthesis routes for 2-Chloro-4-(3,4-difluorophenyl)benzoic acid, addressing previous challenges in scalability. These innovations have reduced production costs while maintaining high chemical purity standards, making the compound more accessible for medicinal chemistry applications. The development of green synthetic protocols using catalytic methods has further enhanced its appeal in sustainable pharmaceutical development.

Quality control of CAS 1261956-79-9 typically involves advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC-UV analysis. These methods ensure batch-to-batch consistency and verify the absence of process-related impurities, which is crucial for regulatory compliance in pharmaceutical applications. Storage recommendations generally suggest keeping the compound at 2-8°C in airtight containers to maintain stability over extended periods.

The scientific literature contains numerous references to 2-Chloro-4-(3,4-difluorophenyl)benzoic acid in patents and research papers, particularly in the context of drug discovery and medicinal chemistry optimization. Its unique combination of halogen substituents and aromatic systems makes it a versatile scaffold for designing molecules with specific pharmacological properties. Recent publications have highlighted its use in developing potential treatments for inflammatory diseases and metabolic disorders.

For researchers working with CAS 1261956-79-9, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment (PPE). While not classified as highly hazardous, standard precautions for handling organic compounds should be maintained. The compound's material safety data sheet (MSDS) provides detailed information about handling, storage, and disposal procedures to ensure safe laboratory practices.

The future outlook for 2-Chloro-4-(3,4-difluorophenyl)benzoic acid appears promising, with ongoing research exploring its potential in bioconjugation chemistry and prodrug development. As the pharmaceutical industry continues to seek novel chemical entities with improved therapeutic profiles, this compound's unique structural features position it as a valuable tool for molecular design. The growing emphasis on fluorinated pharmaceuticals further underscores its potential significance in modern drug discovery efforts.